Cas no 61079-72-9 (2,3,4-Trifluorobenzoic acid)

2,3,4-Trifluorobenzoic acid Properties

Names and Identifiers

• 2,3,4-Trifluorobenzoic acid
• 2,3,4-3-Fluorobenzoic acid
• RARECHEM AL BO 0257
• TIMTEC-BB SBB006557
• BUTTPARK 30\01-45
• 2,3,4-trifluorobenzoic acid and derivatives
• 2,3,4-TRIFLUOROBENZOIC ACID THE DERIVATIVES
• 2,3,4-Trifluorobenzoic
• 2,3,4-Trifluorobenzo
• 2,3,4,5,6-PENTAFLUOROPHENYL 2,4,6-TRIISOPROPYLBENZENESULPHONATE
• 2,3,4-trfluorobenzoic acid
• 2,3,4-trifluorobenzoate
• 2,3,4-Trifluorobenzoicacid
• WEPXLRANFJEOFZ-UHFFFAOYSA-N
• NSC190684
• PubChem1345
• KSC354M6T
• 2,3 4-Trifluorobenzoic acid
• 2,3,4-trifluoro-benzoic acid
• Benzoic acid, 2,3,4-trifluoro-
• SBB006557
• STK802569
• BBL011834
• N
• NCGC00336980-01
• EN300-98853
• F0001-1603
• NS00126269
• A8484
• 2,3,4-Trifluorobenzoic acid, 98%
• T1867
• AS-11581
• DTXSID70307311
• Z1192357319
• CS-0017141
• SCHEMBL241797
• 61079-72-9
• AC-2524
• SY001815
• NSC-190684
• FT-0609380
• J-506865
• AKOS005063936
• NSC 190684
• MFCD00061232
• AB01330199-02
• AM20040850
• 2,3,4-Trifluorobenzoic acid,99%
• DB-019657
• 2,3,4-tri-fluoro-benzoic acid
• DTXCID50258438
• +Expand

• MDL： MFCD00061232
• InChIKey： WEPXLRANFJEOFZ-UHFFFAOYSA-N
• Inchi： 1S/C7H3F3O2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2H,(H,11,12)
• SMILES： FC1C(=C(C([H])=C([H])C=1C(=O)O[H])F)F
• BRN： 7476020

Computed Properties

• Exact Mass: 176.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.009
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.80210
• PSA: 37.30000
• Refractive Index: 1,482
• Boiling Point: 245.3°C at 760 mmHg
• Melting Point: 140.0 to 143.0 deg-C
• Flash Point: 102.1℃
• Color/Form: White powder
• Density: 1,404g/cm

2,3,4-Trifluorobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,3,4-Trifluorobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters